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Compound of Interest

Compound Name: Diclazuril potassium

CAS No.: 112209-98-0

Cat. No.: B15622610

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diclazuril and its potassium salt, focusing

on their chemical properties, mechanism of action, and relevant experimental data. Diclazuril is

a potent anticoccidial agent belonging to the benzeneacetonitrile group of compounds, widely

used in veterinary medicine to treat and prevent coccidiosis in various animal species.

Core Chemical and Physical Properties
Diclazuril and its potassium salt are crucial compounds in the fight against protozoal infections.

The following tables summarize their key quantitative data for easy comparison.

Table 1: Physicochemical Properties of Diclazuril and Diclazuril Potassium
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Property Diclazuril Diclazuril Potassium

CAS Number 101831-37-2[1][2][3] 112209-98-0[4][5][6]

Molecular Formula C₁₇H₉Cl₃N₄O₂[2][7][8] C₁₇H₈Cl₃KN₄O₂[4][5]

Molecular Weight 407.6 g/mol [2] 445.73 g/mol [4]

IUPAC Name

2-(4-chlorophenyl)-2-[2,6-

dichloro-4-(3,5-dioxo-1,2,4-

triazin-2-

yl)phenyl]acetonitrile[2]

potassium 2-(3,5-dichloro-4-

((4-chlorophenyl)

(cyano)methyl)phenyl)-3,5-

dioxo-2,5-dihydro-3H-1,2,4-

triazin-4-ide[4]

Molecular Structure
The chemical structure of Diclazuril consists of a triazinedione ring attached to a dichlorinated

benzene ring, which is further substituted with a (4-chlorophenyl)acetonitrile group.

Figure 1: Molecular Structure of Diclazuril Diclazuril Molecular Structure

Mechanism of Action
While the precise mode of action of Diclazuril is not fully elucidated, it is known to be a potent

coccidiostat with activity against the asexual and sexual stages of coccidian parasites.[9] This

disruption of the parasite's life cycle prevents the excretion of oocysts.[1][10] Research

suggests that Diclazuril targets cyclin-dependent kinases (CDKs) within the parasite, which are

crucial for regulating the cell cycle. Specifically, it has been shown to decrease the expression

of CDK-related kinase 2 (EtCRK2) in Eimeria tenella.[1][10]

Diclazuril is active against the intracellular developmental stages of coccidia, particularly during

schizogony and gametogony.[11] Treatment with Diclazuril leads to significant degenerative

changes in the first and second-generation schizonts, characterized by a loss of internal

structure and the appearance of intracytoplasmic vacuoles.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15622610?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

